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Compound of Interest

Compound Name: tert-Butyl allylcarbamate

Cat. No.: B153503 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to both personal safety and the integrity of experimental outcomes. This

document provides immediate, essential safety and logistical information for the handling of

tert-Butyl allylcarbamate (CAS No. 78888-18-3), including detailed operational and disposal

protocols.

Hazard Identification and Safety Data Summary
tert-Butyl allylcarbamate is classified as a combustible liquid that causes skin and serious

eye irritation.[1] It may also cause respiratory irritation.[2] It is crucial to handle this chemical

with appropriate safety measures to minimize exposure and risk.
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Parameter Value Source

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[2]

Signal Word Warning [1][2]

Physical State Solid or Liquid [3][4]

Appearance Off-white Solid [4]

Melting Point 36-38 °C [3]

Boiling Point No information available [4]

Flash Point 79 °C (174.2 °F) - closed cup [3]

Density 0.938 g/mL at 25 °C [3]

Storage Temperature

Store in a cool, dry, well-

ventilated place away from

heat, sparks, and flame.

[1][2]

Incompatible Materials
Strong oxidizing agents,

Strong acids.
[1]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Nitrogen oxides (NOx).

[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling tert-Butyl
allylcarbamate to prevent exposure.
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Protection Type Recommendation Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

or OSHA's eye and face

protection regulations in 29

CFR 1910.133.

To protect against splashes

and eye contact which can

cause serious irritation.[1][4][5]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). A lab coat

or long-sleeved clothing should

be worn.

To prevent skin contact which

can cause irritation.[2][5] Users

should consult glove

manufacturer

recommendations for

breakthrough time and

thickness.

Respiratory Protection

Not typically required under

normal laboratory conditions

with adequate ventilation (e.g.,

in a fume hood). If dusts are

generated or ventilation is

inadequate, a NIOSH-

approved respirator is

recommended.

To prevent inhalation which

may cause respiratory tract

irritation.[2][5]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of tert-Butyl allylcarbamate from receipt to

experimental use.

Preparation:

Before handling, ensure that an eyewash station and safety shower are readily accessible.

[1]

Visually inspect the container for any signs of damage or leaks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH2601409&productDescription=TERT-BUTL+N-ALLYLCARBAMATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_tert_Butyl_Carbamate.pdf
https://aksci.com/sds/9142CR_SDS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_tert_Butyl_Carbamate.pdf
https://aksci.com/sds/9142CR_SDS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_tert_Butyl_Carbamate.pdf
https://www.benchchem.com/product/b153503?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH2601409&productDescription=TERT-BUTL+N-ALLYLCARBAMATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Don the appropriate PPE as specified in the table above.

All handling procedures should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[2]

Handling and Use:

When weighing the solid, do so within a ventilated enclosure to minimize dust generation.

[5]

Use a spatula for careful transfer of the material. Avoid creating dust clouds.[5]

Keep the container tightly closed when not in use.[2]

Avoid contact with skin, eyes, and clothing.[2]

Avoid ingestion and inhalation.[1]

Keep away from open flames, hot surfaces, and sources of ignition as it is a combustible

liquid.[1]

Wash hands thoroughly after handling, before breaks, and immediately after the task is

complete.[1][2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from heat, sparks, and flame.[1]

Store separately from incompatible materials such as strong oxidizing agents and strong

acids.[1]

Disposal Plan
Proper disposal of tert-Butyl allylcarbamate and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://aksci.com/sds/9142CR_SDS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_tert_Butyl_Carbamate.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_tert_Butyl_Carbamate.pdf
https://aksci.com/sds/9142CR_SDS.pdf
https://aksci.com/sds/9142CR_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2601409&productDescription=TERT-BUTL+N-ALLYLCARBAMATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2601409&productDescription=TERT-BUTL+N-ALLYLCARBAMATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2601409&productDescription=TERT-BUTL+N-ALLYLCARBAMATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/9142CR_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2601409&productDescription=TERT-BUTL+N-ALLYLCARBAMATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/9142CR_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2601409&productDescription=TERT-BUTL+N-ALLYLCARBAMATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2601409&productDescription=TERT-BUTL+N-ALLYLCARBAMATE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b153503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: Collect any unused or waste tert-Butyl allylcarbamate in a clearly labeled,

sealed container designated for hazardous chemical waste.

Liquid Waste: Solutions containing tert-Butyl allylcarbamate should be collected in a

designated, labeled hazardous waste container. Do not mix with other waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS)

office.

Contaminated Materials: Any materials that have come into contact with tert-Butyl
allylcarbamate, such as gloves, weighing paper, and disposable labware, should be

disposed of as hazardous waste.[5]

Final Disposal:

All waste containing tert-Butyl allylcarbamate must be disposed of through a licensed

professional waste disposal service.[5]

Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Do not dispose of down the drain or in regular trash.[5]

Emergency Procedures
Spill Response: In the event of a spill, prompt and appropriate action is necessary. The

following workflow outlines the general procedure for handling a chemical spill.
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Spill Occurs

Evacuate Immediate Area
Alert Others

Assess the Spill
(Size and Hazard)

Small Spill?

Don Appropriate PPE

Yes

Large Spill or Unknown Hazard

No

Contain the Spill
(Use inert absorbent material)

Clean Up Spill

Decontaminate Area and Equipment

Dispose of Waste as Hazardous

Report the Incident

Contact EHS/Emergency Response

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. Get medical attention if irritation persists.[2]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical

attention.[1]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Get medical attention.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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